Cas no 318288-74-3 (Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate)

• Product Name: Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate
• CAS No: 318288-74-3
• CID: 4645462
• Update Time: 2025-10-29

Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(1-[(4-FLUOROPHENYL)SULFONYL]-3-OXO-2-PIPERAZINYL)ACETATE
• 2-Piperazineacetic acid, 1-[(4-fluorophenyl)sulfonyl]-3-oxo-, ethyl ester
• Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate

Additional information on Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate

Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate: A Comprehensive Overview

Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate, with the CAS number 318288-74-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperazine ring substituted with a sulfonyl group and an ethyl acetate moiety. The presence of the 4-fluorophenyl group introduces electronic effects that can influence the compound's reactivity and bioavailability, making it a promising candidate for various applications.

The synthesis of Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate involves a multi-step process, typically starting with the preparation of the piperazine derivative. Recent advancements in synthetic methodologies have enabled the optimization of this process, improving yield and purity. The key steps include the formation of the sulfonyl group, followed by acetylation to introduce the ethyl acetate moiety. These steps are critical in determining the compound's stability and functionality.

One of the most notable aspects of this compound is its potential in drug discovery. The piperazine ring is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and interact with biological targets. The sulfonyl group, on the other hand, enhances lipophilicity and can serve as a site for further functionalization. Recent studies have explored the use of this compound as a precursor for developing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting.

The 4-fluorophenyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties. Fluorine atoms are known to enhance metabolic stability and increase bioavailability, making this compound an attractive candidate for oral drug delivery systems. Furthermore, the ethyl acetate group contributes to solubility, which is essential for effective drug absorption.

Recent research has also focused on the environmental impact of this compound. Studies have shown that under certain conditions, Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate can undergo biodegradation, reducing its persistence in aquatic systems. This finding is significant for industries involved in chemical manufacturing, as it highlights the need for sustainable practices in handling such compounds.

In conclusion, Ethyl 2-{1-(4-fluorophenyl)sulfonyl-3-oxo-2-piperazinyl}acetate (CAS No: 318288-74-3) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike.